2-(6-(Dimethylamino)-4-methylpyridin-3-yl)acetonitrile

• IUPAC Name: 2-[6-(dimethylamino)-4-methylpyridin-3-yl]acetonitrile
• InChI: InChI=1S/C10H13N3/c1-8-6-10(13(2)3)12-7-9(8)4-5-11/h6-7H,4H2,1-3H3
• InChI Key: YEYUOWPIFKOKHW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1CC#N)N(C)C
• Molecular Formula: C10H13N3
• DSSTOX Substance ID: DTXSID601232490
• Molecular Weight: 175.23 g/mol
• CAS RN: 764651-70-9

Description

Dimethylaminoacetonitrile is a compound that has both an amine and a nitrile group. It is a liquid with a fishlike odor.

Molecular Structure Analysis

The molecular structure of a similar compound, (Dimethylamino)acetonitrile, is available as a 2D Mol file or as a computed 3D SD file.

Chemical Reactions Analysis

Amines are chemical bases. They neutralize acids to form salts plus water. These acid-base reactions are exothermic. Nitriles may polymerize in the presence of metals and some metal compounds. They are incompatible with acids; mixing nitriles with strong oxidizing acids can lead to extremely violent reactions.

Physical And Chemical Properties Analysis

Dimethylaminoacetonitrile is a liquid with a fishlike odor. It is slightly soluble in water. It has a flash point of 75°F.

Scientific Research Applications

Amyloid Imaging in Alzheimer's Disease

Amyloid imaging has significantly progressed with the development of radioligands capable of measuring amyloid in vivo in Alzheimer's disease patients' brains. One of the reviewed radioligands includes structures with functionalities similar to the compound , highlighting the importance of such chemical structures in developing diagnostic tools for neurodegenerative diseases. The use of PET amyloid imaging has been a breakthrough in understanding amyloid deposits' pathophysiological mechanisms and time course in the brain, enabling early detection and evaluation of new anti-amyloid therapies (Nordberg, 2007).

Biological Effects of Related Compounds

The biological effects and toxicology of related compounds such as acetamide, N,N-dimethylacetamide, and others have been extensively reviewed, shedding light on the diverse biological responses varying both qualitatively and quantitatively among these chemicals. This information is critical for understanding the potential impacts and applications of similar compounds in biomedical research, including their use in pharmacology and toxicology studies (Kennedy, 2001).

Surface Collisions of Small Cluster Ions

Research on the collisions of slow cluster ions with surfaces, including investigations on fullerene multiply-charged ions and small cluster ions of polyatomic molecules like acetone and acetonitrile radical cations, provides insights into the chemical and physical properties of compounds related to "2-(6-(Dimethylamino)-4-methylpyridin-3-yl)acetonitrile." Understanding these interactions is crucial for applications in materials science, catalysis, and the development of new materials and analytical techniques (Herman, 2004).

Hydrophilic Interaction Chromatography

The principles of hydrophilic interaction chromatography (HILIC), which is an alternative to reversed-phase liquid chromatography for separating polar, weakly acidic, or basic samples, might be applicable in the analysis and separation of compounds like "2-(6-(Dimethylamino)-4-methylpyridin-3-yl)acetonitrile." The review highlights the suitability of various polar columns for separations, pointing to the versatility of such methodologies in analyzing a wide range of compounds (Jandera, 2011).

Safety and Hazards

Dimethylaminoacetonitrile is highly flammable and may be toxic by inhalation and skin absorption. It is harmful if swallowed, in contact with skin, or if inhaled. It can cause serious eye irritation.